1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C24H19BrN2O3
• Molecular Weight: 463.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-[(E)-2-(2,5-dimethoxyphenyl)ethenyl]cyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C24H19BrN2O3/c1-29-19-12-14-23(30-2)16(15-19)7-13-21-20-5-3-4-6-22(28)24(20)27(26-21)18-10-8-17(25)9-11-18/h3-15H,1-2H3/b13-7+
• InChI Key: UHGVHSLCESWDLY-NTUHNPAUSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C/C2=NN(C3=C2C=CC=CC3=O)C4=CC=C(C=C4)Br
• SMILES: COC1=CC(=C(C=C1)OC)C=CC2=NN(C3=C2C=CC=CC3=O)C4=CC=C(C=C4)Br

Description

1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one, also known as BRV, is a chemical compound with potential applications in scientific research. It belongs to the class of cycloheptapyrazole derivatives, which have been studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one is not fully understood, but it has been proposed to act through multiple pathways. It has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and glutamate. This compound has also been reported to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. This compound has also been shown to modulate the activity of several enzymes involved in oxidative stress and inflammation. In animal models, this compound has been shown to improve cognitive function and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized with high yields and purity. It has also been shown to have low toxicity in animal models, making it a promising candidate for further studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosage and treatment regimen for this compound in these conditions. Another area of interest is the potential use of this compound as an antidepressant or anxiolytic. Additional studies are needed to determine its efficacy and safety in these applications. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential for modulating neurotransmitter activity and reducing oxidative stress and inflammation.

Synthesis Methods

1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one can be synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with 2,5-dimethoxyacetophenone to form the intermediate 1-(4-bromophenyl)-2,5-dimethoxy-1-phenylethanone. This intermediate is then reacted with cycloheptanone in the presence of sodium hydride and iodine to form the final product, this compound. The synthesis of this compound has been reported in the literature with high yields and purity.

Scientific Research Applications

1-(4-bromophenyl)-3-[2-(2,5-dimethoxyphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as a treatment for depression and anxiety disorders. In addition, this compound has been reported to have anti-inflammatory and anti-cancer activities.